Cas no 2171829-36-8 (5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid)

• Product Name: 5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid
• CAS No: 2171829-36-8
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6507498
• PubChem ID: 165836312
• Update Time: 2025-07-23

5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid
• EN300-1277596
• 2171829-36-8
• 5-{[(2-methylidenebutyl)sulfanyl]methyl}furan-2-carboxylic acid

• Inchi： 1S/C11H14O3S/c1-3-8(2)6-15-7-9-4-5-10(14-9)11(12)13/h4-5H,2-3,6-7H2,1H3,(H,12,13)
• InChI Key： PXIGNZSYFVLKHK-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)CC(=C)CC

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid

Introduction to 5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic Acid (CAS No. 2171829-36-8)

5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid, identified by its CAS number 2171829-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a sulfanyl group and a 2-methylidenebutyl moiety, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid involves a series of well-defined chemical transformations that highlight the importance of precision and control in organic synthesis. The process typically begins with the preparation of the furan-2-carboxylic acid backbone, followed by functionalization with the sulfanyl group and the 2-methylidenebutyl side chain. These steps require careful selection of reagents and catalysts to ensure high yield and purity, which are critical for subsequent applications in pharmaceutical research.

In recent years, there has been growing interest in furan derivatives due to their potential as bioactive molecules. The structural motif of furan provides a versatile platform for the development of drugs targeting various therapeutic areas, including inflammation, cancer, and infectious diseases. The sulfanyl group in 5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid enhances its interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers have been exploring its derivatives as inhibitors of key enzymes involved in disease pathways. For instance, studies have suggested that modifications of the furan ring can influence enzyme activity, leading to therapeutic effects. The presence of the 2-methylidenebutyl group adds another layer of complexity, allowing for further structural diversification and optimization.

The latest advancements in computational chemistry have also contributed to a deeper understanding of the properties of 5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at the atomic level. This information is crucial for designing more effective drugs with improved pharmacokinetic profiles. Additionally, computational methods have been used to optimize synthetic routes, reducing costs and improving yields.

The pharmaceutical industry has been particularly interested in developing novel therapeutic agents based on furan derivatives. The versatility of these compounds allows them to be incorporated into various drug scaffolds, enhancing their biological activity. For example, researchers have synthesized analogs of 5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid that exhibit potent anti-inflammatory properties. These findings highlight the compound's potential as a lead molecule for drug development.

In conclusion, 5-{(2-methylidenebutyl)sulfanylmethyl}furan-2-carboxylic acid (CAS No. 2171829-36-8) is a fascinating organic compound with significant potential in pharmaceutical research. Its unique structure and chemical properties make it a valuable tool for synthetic chemists and drug developers. As research continues to uncover new applications for furan derivatives, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.